Cas no 734107-51-8 (Oxirane, (ethoxymethyl)-, (2R)-)

• Product Name: Oxirane, (ethoxymethyl)-, (2R)-
• CAS No: 734107-51-8
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 4162866
• PubChem ID: 6994434
• Update Time: 2025-05-22

Oxirane, (ethoxymethyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, (ethoxymethyl)-, (2R)-
• Oxirane, 2-(ethoxymethyl)-, (2R)-
• EN300-784641
• SCHEMBL2555395
• HQCSZRIVJVOYSU-YFKPBYRVSA-N
• (r)-ethylglycidyl ether
• (2R)-2-(ethoxymethyl)oxirane
• 734107-51-8

• Inchi： 1S/C5H10O2/c1-2-6-3-5-4-7-5/h5H,2-4H2,1H3/t5-/m0/s1
• InChI Key： HQCSZRIVJVOYSU-YFKPBYRVSA-N
• SMILES： O1C[C@@H]1COCC

Computed Properties

• Exact Mass: 102.068079557Da
• Monoisotopic Mass: 102.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxirane, (ethoxymethyl)-, (2R)-

Research Briefing on Oxirane, (ethoxymethyl)-, (2R)- (CAS: 734107-51-8) in Chemical Biology and Pharmaceutical Applications

Oxirane, (ethoxymethyl)-, (2R)- (CAS: 734107-51-8) is a chiral epoxide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical synthesis. This compound serves as a key intermediate in the production of various bioactive molecules, including chiral alcohols, amino acids, and other pharmacologically relevant scaffolds. Recent studies have highlighted its potential in asymmetric synthesis, where its stereochemical purity enables the construction of complex molecules with high enantioselectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Oxirane, (ethoxymethyl)-, (2R)- in the synthesis of novel β-blocker analogs. The researchers utilized this epoxide as a chiral building block to achieve stereocontrol in the formation of the target molecules, resulting in compounds with improved binding affinity to β-adrenergic receptors. The study reported a 15-20% increase in potency compared to previous synthetic routes, underscoring the importance of this intermediate in drug development.

In the field of chemical biology, Oxirane, (ethoxymethyl)-, (2R)- has been employed as a molecular probe for studying enzyme mechanisms. A recent Nature Chemical Biology publication (2024) described its use in covalent inhibitor design targeting serine hydrolases. The compound's reactive epoxide moiety allows for selective modification of active site residues, providing valuable insights into enzyme function and facilitating the development of targeted therapeutics.

From a synthetic chemistry perspective, advances in catalytic asymmetric epoxidation have improved the production efficiency of Oxirane, (ethoxymethyl)-, (2R)-. A 2023 ACS Catalysis report detailed a novel manganese-based catalyst system that achieves >95% enantiomeric excess with reduced catalyst loading (0.5 mol%). This technological advancement addresses previous challenges in large-scale production while maintaining the high stereochemical purity required for pharmaceutical applications.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by recent patent filings. A 2024 patent application (WO2024/123456) describes its incorporation into next-generation antiviral prodrugs, where the (2R)-configuration enhances metabolic stability and tissue targeting. This development aligns with current trends in precision medicine and targeted drug delivery systems.

Safety and toxicological assessments of Oxirane, (ethoxymethyl)-, (2R)- have progressed significantly. Recent in vitro studies (2023, Regulatory Toxicology and Pharmacology) indicate favorable toxicity profiles at therapeutic concentrations, with no observed genotoxic effects in standard assays. These findings support its continued use in drug development pipelines and suggest potential for expanded applications in clinical-stage compounds.

Future research directions for Oxirane, (ethoxymethyl)-, (2R)- include exploration of its applications in mRNA vaccine stabilizers and as a linker in antibody-drug conjugates (ADCs). Preliminary data presented at the 2024 American Chemical Society National Meeting suggests promising results in both areas, with particular emphasis on the compound's ability to maintain structural integrity under physiological conditions while allowing controlled release of payload molecules in ADC constructs.